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Compound of Interest

Compound Name: Dowicil 75

Cat. No.: B1234274

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Dowicil 75, a widely utilized broad-

spectrum antimicrobial agent. The following sections detail its chemical identity, physical and

chemical properties, and its established applications, with a focus on presenting quantitative

data and logical workflows in a clear and accessible format for a scientific audience.

Chemical Identity
Dowicil 75 is the trade name for the chemical compound 1-(3-chloroallyl)-3,5,7-triaza-1-

azoniaadamantane chloride.[1] Its primary function is as a preservative in a variety of water-

based products, offering protection against a wide range of microorganisms.[2][3]

Table 1: Chemical Identifiers for Dowicil 75
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Identifier Value Reference

CAS Number 4080-31-3 [4][5]

IUPAC Name

1-[(E)-3-chloroprop-2-

enyl]-3,5,7-triaza-1-

azoniatricyclo[3.3.1.1³,⁷]decan

e

[4]

Molecular Formula C₉H₁₆ClN₄⁺ [4]

SMILES
C1N2CN3CN1C--INVALID-

LINK--(C3)C/C=C/Cl
[4]

InChI

InChI=1S/C9H16ClN4/c10-2-1-

3-14-7-11-4-12(8-14)6-13(5-

11)9-14/h1-2H,3-9H2/q+1/b2-

1+

[4]

Table 2: Synonyms for Dowicil 75
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Synonym

1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride

Quaternium-15

N-(3-Chloroallyl)hexaminium chloride

Dowicil 100

Dowicide Q

Cinartc 200

Methenamine 3-chloroallylochloride

XD-1840

NSC172971

[(E)-3-chloroallyl][?]

SCHEMBL238148

SR-01000944994

1-[(E)-3-chloroprop-2-enyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane

3,5,7-Triaza-1-azoniatricyclo[3.3.1.13,7]decane, 1-(3-chloro-2-propenyl)-

[4][5]

Physicochemical Properties
Dowicil 75 is an off-white powder with an amine-like odor.[6] It is readily soluble in water.[3]

Key physical and chemical properties are summarized in the table below.

Table 3: Physical and Chemical Properties of Dowicil 75
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Property Value Reference

Molecular Weight 215.70 g/mol [4]

Appearance Off-white powder [6]

Odor Amine [6]

pH 8.1 (in solution) [6]

Melting Point 145.7 °C (decomposes) [6]

Vapor Pressure
0.00107 Pa at 25 °C

(Estimated)
[6]

Solubility Readily soluble in water [3]

Antimicrobial Activity and Applications
Dowicil 75 exhibits a broad spectrum of antimicrobial activity, proving effective against both

gram-negative and gram-positive bacteria, as well as fungi and yeasts.[2] This efficacy is

maintained over a wide pH range, from 2 to 12.5.[2][3] Its primary application is as a

preservative in water-based formulations to prevent microbial spoilage.[7] Common

applications include paints, inks, coatings, adhesives, and slurries.[1][2][8]

Logical Workflow: Preservative Action of Dowicil 75
The following diagram illustrates the logical workflow of Dowicil 75 as a preservative in a

water-based product.
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Caption: Logical workflow of Dowicil 75 as a preservative.

Experimental Protocols
Detailed, step-by-step experimental protocols for the efficacy and toxicological studies of

Dowicil 75 are not extensively available in the public domain and are often proprietary to the

manufacturer. However, safety data sheets provide summaries of toxicological endpoints. For

instance, the acute oral LD50 in rats is estimated to be greater than 2,000 mg/kg, and the

dermal LD50 is also estimated to be greater than 2,000 mg/kg.[9] In vitro and in vivo genetic

toxicity studies have been predominantly negative.[6]

Signaling Pathways
The precise molecular signaling pathways through which Dowicil 75 exerts its antimicrobial

effects are not detailed in the available literature. It is widely understood that as a quaternium

compound, it acts as a formaldehyde-releasing agent. Formaldehyde is a potent electrophile

that can react with and cross-link various biological macromolecules, including proteins and

nucleic acids, leading to the disruption of cellular function and cell death.

The following diagram illustrates a generalized mechanism of action for a formaldehyde-

releasing preservative.
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Caption: Generalized mechanism of formaldehyde-releasing preservatives.

Conclusion
Dowicil 75 is a well-characterized and effective preservative with a long history of use in

various industrial applications. Its broad-spectrum activity and favorable physicochemical

properties make it a valuable tool for preventing microbial contamination in water-based

products. While detailed experimental protocols and specific signaling pathway information are

limited in publicly accessible resources, its function as a formaldehyde-releasing agent

provides a basis for understanding its antimicrobial mechanism. Researchers and professionals

should always consult the latest safety data sheets for handling and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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